Cas no 2089277-74-5 (2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride)

• Product Name: 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride
• CAS No: 2089277-74-5
• CID: 4636629
• Update Time: 2025-10-30

2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride

Additional information on 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride

Comprehensive Introduction to 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride (CAS No. 2089277-74-5)

2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride (CAS No. 2089277-74-5) is a specialized organic compound with a unique molecular structure that combines an aromatic amine and a propanol moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications as a building block for drug discovery and development. The presence of dual amine groups and a hydroxyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for amino-phenyl propanol derivatives has surged, driven by their utility in designing novel therapeutic agents. Researchers are particularly interested in how 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride can be utilized in the development of central nervous system (CNS) targeting drugs, given its structural similarity to neurotransmitters. This aligns with the growing focus on mental health and neurodegenerative diseases, which are among the most searched health topics globally.

The compound's CAS No. 2089277-74-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its synthesis involves multi-step organic reactions, often starting from 3-nitrobenzaldehyde or related precursors, followed by reduction and hydrochlorination. The dihydrochloride salt form enhances its stability and solubility, making it preferable for laboratory use. This aspect is critical for researchers who often inquire about solubility of amino-phenyl propanol derivatives or storage conditions for dihydrochloride salts.

From an analytical perspective, 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity, which is a common concern among buyers searching for high-purity amino-phenyl compounds. The compound typically appears as a white to off-white crystalline powder, and its purity is crucial for reproducible results in downstream applications.

One of the trending topics in synthetic chemistry is the development of green chemistry approaches for producing intermediates like 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact, addressing the increasing demand for sustainable practices in chemical manufacturing. This aligns with broader industry trends, where queries like eco-friendly synthesis of pharmaceutical intermediates have seen a steady rise.

In pharmacological studies, this compound's potential as a precursor for dopamine receptor ligands or serotonin modulators has been investigated. Such applications tie into popular health searches related to mood disorder treatments and cognitive enhancers. However, it's important to note that further clinical validation is required before any therapeutic use. The compound remains primarily a research tool for medicinal chemists exploring structure-activity relationships.

For those working with CAS No. 2089277-74-5, proper handling procedures should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. While not classified as hazardous under standard conditions, like all fine chemicals, it requires careful storage in a cool, dry environment. These precautions address common laboratory safety questions frequently searched by new researchers.

The market for 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride has expanded with the growth of contract research organizations (CROs) and custom synthesis services. Many suppliers now offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development. This availability supports the compound's use across different stages of drug discovery, from hit identification to lead optimization.

Looking ahead, the applications of amino-phenyl propanol derivatives are likely to expand as researchers uncover new synthetic pathways and biological activities. The compound's versatility makes it valuable for exploring novel chemical space in drug design, particularly in areas like targeted protein degradation and allosteric modulation - two hot topics in current pharmaceutical research. As such, 2-amino-2-(3-aminophenyl)propan-1-ol dihydrochloride remains an important tool in the medicinal chemist's toolkit.